(Methylethyl)(3-(3-pyridyloxy)propyl)amine
Cat. No. B8415241
M. Wt: 194.27 g/mol
InChI Key: RJINERDOCDQDLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06627648B1
Procedure details
The 3-chloro-1-(3-pyridyloxy)propane (0.80 g, 4.66 mmol) was dissolved in methanol (25 mL) and added to diisopropylamine (25 mL) in a heavy-walled glass pressure-tube apparatus. The tube was sealed and the mixture was stirred and heated at 100° C. (oil bath temperature) for 4 h. After cooling, the mixture was concentrated by rotary evaporation. Saturated NaCl solution (10 mL) was added to the residue, and the solution (pH 6) was extracted with ether (3×25 mL) to remove impurities. The aqueous layer was basified to pH 10 with 10% NaOH solution, and the mixture was extracted with chloroform (4×25 mL). The combined chloroform extracts were dried (Na2SO4), filtered, and concentrated by rotary evaporation to a residue that was dried briefly under high vacuum to give 0.531 g (58.6%) of a dark-brown oil. The compound exhibits a Ki of 8500 nM. The compound exhibits neurotransmitter release of 16 percent.
Name
Yield
58.6%
Identifiers
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REACTION_CXSMILES
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Cl[CH2:2][CH2:3][CH2:4][O:5][C:6]1[CH:7]=[N:8][CH:9]=[CH:10][CH:11]=1.[CH:12]([NH:15]C(C)C)([CH3:14])[CH3:13]>CO>[CH3:13][CH:12]([NH:15][CH2:2][CH2:3][CH2:4][O:5][C:6]1[CH:7]=[N:8][CH:9]=[CH:10][CH:11]=1)[CH3:14]
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Inputs
Step One
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Name
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|
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Quantity
|
0.8 g
|
|
Type
|
reactant
|
|
Smiles
|
ClCCCOC=1C=NC=CC1
|
|
Name
|
|
|
Quantity
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25 mL
|
|
Type
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solvent
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|
Smiles
|
CO
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Step Two
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Name
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|
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Quantity
|
25 mL
|
|
Type
|
reactant
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|
Smiles
|
C(C)(C)NC(C)C
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
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100 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
the mixture was stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The tube was sealed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
After cooling
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
the mixture was concentrated by rotary evaporation
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ADDITION
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Type
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ADDITION
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|
Details
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Saturated NaCl solution (10 mL) was added to the residue
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the solution (pH 6) was extracted with ether (3×25 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove impurities
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EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
the mixture was extracted with chloroform (4×25 mL)
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The combined chloroform extracts were dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated by rotary evaporation to a residue that
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was dried briefly under high vacuum
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)NCCCOC=1C=NC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.531 g | |
| YIELD: PERCENTYIELD | 58.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
